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Cat. No.: B1594909 Get Quote

For Immediate Release

Shanghai, China – December 21, 2025 – Indopine, a distinct chemical compound identified by

the systematic name 3-(2-(1-phenethyl-4-piperidyl)ethyl)indole and CAS number 3569-26-4,

remains a substance of chemical interest but lacks a publicly documented pharmacological

profile. Despite its classification in some databases as a potential analgesic and sedative-

hypnotic agent, a comprehensive review of scientific literature and patent databases reveals a

significant absence of in-depth preclinical or clinical data detailing its mechanism of action,

receptor binding affinities, and pharmacokinetic properties.

Indopine is a molecule with the chemical formula C₂₃H₂₈N₂.[1] Its structure features an indole

nucleus linked to a phenethylpiperidine moiety. While the broader class of indole derivatives

has been extensively explored in medicinal chemistry for a wide range of therapeutic

applications, including anti-inflammatory, anti-cancer, and neuroprotective agents, specific

pharmacological data for Indopine itself are not available in the public domain.

Similarly, a thorough search for pharmacokinetic data, including absorption, distribution,

metabolism, and excretion (ADME) profiles for Indopine, did not yield any specific studies.

Understanding these parameters is crucial for the development of any potential therapeutic

agent.

The mechanism of action of Indopine remains uncharacterized. Investigations into compounds

with similar structural motifs, such as phenethylpiperidine derivatives, have revealed a variety

of pharmacological activities, often related to interactions with opioid or other central nervous
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system receptors. However, without specific binding assay data for Indopine, any potential

targets are purely speculative.

Furthermore, no patents containing specific pharmacological data for Indopine could be

identified. Patent literature is often a primary source of initial pharmacological findings for novel

compounds, and its absence in this case further underscores the lack of development of

Indopine as a therapeutic candidate.

In conclusion, while Indopine is a recognized chemical entity, it has not been the subject of

published pharmacological investigation. As such, a detailed technical guide on its core

pharmacological profile, including quantitative data, experimental protocols, and signaling

pathway diagrams, cannot be constructed at this time. The scientific community awaits future

research to potentially elucidate the pharmacological properties and therapeutic potential of

this compound. Professionals in drug development and research are advised that any

consideration of Indopine would require foundational in vitro and in vivo studies to be initiated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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